Cas no 2445784-53-0 (5-aminopiperidin-3-ol dihydrochloride, Mixture of diastereomers)

• Product Name: 5-aminopiperidin-3-ol dihydrochloride, Mixture of diastereomers
• CAS No: 2445784-53-0
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD32692095
• CID: 5668072
• PubChem ID: 154832812
• Update Time: 2025-06-08

5-aminopiperidin-3-ol dihydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 5-amino-, hydrochloride (1:2)
• 5-aminopiperidin-3-ol dihydrochloride, Mixture of diastereomers

• MDL： MFCD32692095
• Inchi： 1S/C5H12N2O.ClH/c6-4-1-5(8)3-7-2-4;/h4-5,7-8H,1-3,6H2;1H
• InChI Key： WRZPZBVSRYQEEX-UHFFFAOYSA-N
• SMILES： NC1CNCC(O)C1.Cl

Additional information on 5-aminopiperidin-3-ol dihydrochloride, Mixture of diastereomers

Comprehensive Overview of 5-aminopiperidin-3-ol dihydrochloride (CAS No. 2445784-53-0): A Versatile Chiral Building Block

The compound 5-aminopiperidin-3-ol dihydrochloride (CAS No. 2445784-53-0), a mixture of diastereomers, has garnered significant attention in pharmaceutical and synthetic chemistry due to its unique structural features. As a chiral piperidine derivative, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its stereochemical complexity and dual functional groups (amino and hydroxyl) make it a valuable scaffold for drug discovery programs targeting GPCRs and ion channels.

Recent trends in AI-driven drug design have highlighted the importance of chiral building blocks like 5-aminopiperidin-3-ol dihydrochloride. Computational chemists frequently search for "piperidine derivatives for molecular docking" or "sterically constrained amines for lead optimization," reflecting the compound's relevance in virtual screening libraries. The diastereomeric mixture nature of this compound (CAS No. 2445784-53-0) allows for broader exploration of structure-activity relationships (SAR) during early-stage research.

From a synthetic perspective, the 5-aminopiperidin-3-ol scaffold demonstrates remarkable versatility. Pharmaceutical manufacturers often inquire about "scalable routes to aminopiperidols" or "stereoselective reduction of piperidinones," underscoring industrial interest. The dihydrochloride salt form enhances stability and solubility—a key consideration for formulations, as evidenced by frequent searches for "salt forms to improve API bioavailability."

In medicinal chemistry applications, researchers value this compound (CAS No. 2445784-53-0) for its conformational rigidity, which helps reduce off-target effects—a hot topic in "selective drug design strategies" discussions. The axial/equatorial orientation of its substituents influences target binding affinity, making it a subject of studies on "3D pharmacophore modeling." Notably, its hydrogen bond donor/acceptor capacity aligns with current explorations of "privileged fragments for FBDD" (fragment-based drug design).

Quality control aspects of 5-aminopiperidin-3-ol dihydrochloride frequently appear in analytical chemistry forums, particularly regarding "diastereomer resolution by HPLC" and "chiral purity determination." The compound's spectroscopic fingerprints (e.g., characteristic N-H stretching vibrations at ~3000 cm⁻¹ in IR) are well-documented, supporting its identification in "structure elucidation workflows."

Emerging applications in peptide mimetics have further expanded interest in this piperidine derivative. With growing searches for "bioisosteric replacements for proline" and "rigid spacers for macrocyclization," the 3-hydroxyl group in CAS No. 2445784-53-0 offers unique opportunities for conformational control in peptidomimetic design. This aligns with industry efforts to develop orally bioavailable peptide therapeutics.

From a regulatory standpoint, the compound's non-proprietary status (evidenced by public CAS registration) makes it attractive for generic drug development. Pharmaceutical patent analysts often track "piperidine cores in recent drug patents," where this aminopiperidinol derivative frequently appears as a key structural motif in new chemical entities (NCEs).

The green chemistry community has shown interest in sustainable synthesis routes for 5-aminopiperidin-3-ol dihydrochloride, with searches increasing for "catalytic reductive amination of keto-piperidines." Its water solubility (enhanced by the dihydrochloride salt) also supports environmentally friendly "aqueous-phase reaction conditions," reducing dependence on organic solvents.

In conclusion, 5-aminopiperidin-3-ol dihydrochloride (CAS No. 2445784-53-0) represents a multifaceted tool for modern drug discovery. Its stereochemical diversity, synthetic accessibility, and pharmacophoric versatility continue to inspire innovations across asymmetric synthesis, computational chemistry, and formulation science, positioning it as a staple in contemporary pharmaceutical R&D pipelines.